Cas no 555-30-6 (Methyldopa)

Methyldopa is a B-receptor blocker cardiovascular drug, which has good curative effect on moderate primary and renal hypertension. It is a good antihypertensive drug

Methyldopa structure

Product Name:Methyldopa

CAS No:555-30-6

Molecular Formula:C₁₀H₁₃NO₄

Molecular Weight:211.2145

CID:38311

PubChem ID:87568286

Methyldopa Properties

Names and Identifiers

- (S)-2-Amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoic acid
- L-(-)-ALPHA-METHYLDOPA
- L-ALPHA-METHYL-DOPA
- L-3-(3,4-DIHYDROXYPHENYL)-2-METHYLALANINE
- MEDOBA
- L-METHYLDOPA
- METHYL-L-DOPA
- Methyldopa Sesquihydrate
- 3-(3,4-Dihydroxyphenyl)-2-methyl-L-alanine Sesquihydrate
- 2-AMINO-3-(3,4-DIHYDROXYPHENYL)-2-METHYL-PROPANOIC ACID
- L-(-)-α-Methyldopa
- Methyldopa L
- 3-(3,4-Dihydroxyphenyl)-2-methyl-L-alanine
- alpha-methyl-L-dopa
- Methyldopa
- MK-351
- α-methyl-L-dopa
- α-Methyl-L-DOPA Sesquihydrate
- alpha-methyldopa
- Alphamethyldopa
- Aldomet
- Alpha medopa
- Dopamet
- l-alpha-Methyldopa
- Sembrina
- Hyperpax
- Baypresol
- Presolisin
- Sedometil
- Dopegyt
- Medomet
- Methyldopa anhydrous
- Dopamethyperpax
- Medopren
- Grospisk
- Presinol
- Methoplain
- Aldometil
- Hypolag
- Dopatec
- Medopa
- Becanta
- Medopal
- Methyldopum
- Metildopa
- Dopegit
- (S)-(-)-alpha-Methyldopa
- L-(alpha-Md)
- 3-Hydroxy-alpha-methy
- L-Methyl Dopa
- (S)-2-Amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoicacid
- Prestwick2_000326
- 41372-08-1
- (2S)-2-amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoic acid
- L-3,4-DIHYDROXY-ALPHA-METHYLPHENYLALANINE
- NCGC00024667-03
- Methyldopum [INN-Latin]
- AS-13052
- EINECS 209-089-2
- (2S)-2-amino-3-(3,4-dihydroxyphenyl)-2-methyl-propanoic acid
- L-(-)- alpha-Methyldopa
- CCRIS 1662
- Amodopa
- METHYLDOPA (USP-RS)
- EN300-120685
- HMS3887I15
- HMS2091F04
- L-2-Amino-2-methyl-3-(3,4-dihydroxyphenyl)propionic acid
- DL-443
- NCGC00024667-21
- CAS-555-30-6
- (-)-.alpha.-Methyldopa
- a-methyl-l-dopa
- SR-01000597712-3
- Tox21_500853
- Methyldopa 1.5-wasser
- Aldomine
- Novo-Medopa Tab 125mg
- D82313
- KS-1424
- Methyldopa hydrate
- (2S)-2-azaniumyl-3-(3,4-dihydroxyphenyl)-2-methylpropanoate
- HMS500H04
- (S)-ALPHA-METHYLDOPA
- Bayer 1440 L
- 3-Hydroxy-alpha-methyl-L-tyrosine
- Apo Methyldopa Tab 125mg
- alpha-Methyl-beta-(3,4-dihydroxyphenyl)-L-alanine
- Methyldopa (Levorotatory)
- NCGC00024667-02
- Nu-Medopa Tab 125mg
- BAYER 1440L
- MLS006011978
- ANHYDROUS METHYLDOPA (MART.)
- CCG-40120
- HMS2090B11
- METHYLDOPA SESQUIHYDRATE (MART.)
- KBio1_000142
- HMS3411G18
- L-(-)-alpha-methyl-alpha-methyl-Aldomin
- alpha-Methyl dopa
- Q-201392
- W-105555
- MLS000028644
- SPBio_002252
- DivK1c_000142
- 3,4-dihydroxy-2-methylphenylalanine (ACD/Name 4.0)
- BRD-K48578705-001-15-0
- AMD
- NSC-169916
- Methyldopa 500 Tab 500mg
- alpha-Methyldopa, L-
- (-)-.ALPHA.-METHYL-3,4-DIHYDROXYPHENYLALANINE
- METHYLDOPA (MART.)
- Novo-Medopa Tab 500mg
- L-.alpha.-Methyldopa
- Methyldopa (Aldomet)
- Methyldopa (INN)
- CHEBI:61058
- L-(-)-alpha-Methyldopa
- DTXSID5023295
- Q412621
- a-methyldopa (van)
- Spectrum3_000501
- D1817
- methyldopate hydrochloride (ester)
- alpha-Methyldopa sesquihydrate
- UNII-56LH93261Y
- Methyldopa (L,-)
- Spectrum5_001295
- METHYLDOPA COMPONENT OF ALDORIL
- L-(-)-3-(3,4-Dihydroxyphenyl)-2-methylalanine
- METHYLDOPA SESQUIHYDRATE
- L(-)-a-methylalanine
- (s)-(-)-a-methyldopa
- Prestwick0_000326
- L-alpha-METHYL-3-(3,4)-DIHYDROXYPHENYLALANINE
- L-Tyrosine, 3-hydroxy-alpha-methyl-
- HY-B0225
- BRD-K48578705-001-14-3
- Z1508915075
- NSC 169916
- J9.247I
- Alanine, 3-(3,4-dihydroxyphenyl)-2-methyl-, L-(-)-
- ALDORIL COMPONENT METHYLDOPA
- alpha-Methyl-L-dopa
- .alpha.-Methyl-L-dopa
- L-(-)--Methyldopa
- L-Tyrosine, 3-hydroxy-alpha-methyl-, sesquihydrate
- UNII-M4R0H12F6M
- NSC169916
- NCGC00024667-05
- L-(-)-AfAE'A centa' notA inverted exclamation markAfasA'A
- Spectrum2_001068
- Methyldopa, United States Pharmacopeia (USP) Reference Standard
- AC-8431
- 88620-56-8
- Tocris-0584
- L-a-Methyl-(3, 4-dihydroxyphenyl)alanine
- .alpha.-Methyl-L-3,4-dihydroxyphenylalanine
- Nr.C 2294
- 3-(3,4-DIHYDROXYPHENYL)-2-METHYL-L-ALANINE
- L(-)-beta-(3,4-Dihydroxyphenyl)-alpha-methylalanine
- MK 351
- cid_38853
- METHYLDOPA [MI]
- 3-(3,4-Dihydroxyphenyl)-2-methyl-L-alanine sesquihydrate
- GTPL5217
- SMR000059170
- NSC760080
- METHYLDOPA (USP MONOGRAPH)
- 3-HYDROXY-ALPHA-METHYL-L-TYROSINE SESQUIHYDRATE
- Prestwick1_000326
- Alanine, 3-(3,4-dihydroxyphenyl)-2-methyl-, L-
- EU-0100853
- Apo Methyldopa Tab 500mg
- BRD-K48578705-001-17-6
- Mk. b51
- methyldopate (ester)
- Methyl dopa sesquihydrate
- a-methyl dopa
- NRC 2294
- L-alpha-Methyl-3,4-dihydroxyphenylalanine
- L-alpha-Methyl DOPA
- L-(-)-3-(3,4-dihydroxyphenyl)-2-methyl-Alanine
- NCGC00024667-07
- L-2-AMINO-2-AMINO-2-METHYL-3-(3,4-DIHYDROXYPHENYL)PROPIONIC ACID SESQUIHYDRATE
- KBio2_003985
- (-)-alpha-Methyl-3,4-dihydroxyphenylalanine
- l-a-methyldopa
- AfAE'Adaggeratrade mark?-Methyldopa
- Nu-Medopa Tab 500mg
- HMS2096A13
- HMS3713A13
- Methyldopa, anhydrous
- alpha-Methyl-L-dopa sesquihydrate
- AB00052043_09
- s1642
- HMS1920N09
- 3-(3,4-Dihydroxyphenyl)-alpha-methyl-L-a lanine
- Methyldopa, European Pharmacopoeia (EP) Reference Standard
- DB-222797
- Spectrum4_000054
- Methyldopa [INN]
- Apo-Methyldopa
- MK-351;Methyldopa
- Lopac0_000853
- SCHEMBL34003
- L-.ALPHA.-METHYL-3-(3,4)-DIHYDROXYPHENYLALANINE
- KBioSS_001417
- KBio3_001521
- AKOS015960582
- HB1822
- 3,4-Dihydroxy-2-methylphenylalanine #
- alpha-Methyl-L-3,4-dihydroxyphenylalanine
- NCGC00024667-01
- (-)-alpha-methyldopa
- M4R0H12F6M
- KBio2_006553
- NSC-760080
- Anhydrous methyldopa
- a-Methyl-L-3,4-dihydroxyphenylalanine
- BAYER-1440L
- D08205
- Methyldopa 125 Tab 125mg
- Tyrosine, 3-hydroxy-.alpha.-methyl-
- Methyl dopa
- (-)-a-methyldopa
- C02AB01
- L-alpha-Methyl-(3, 4-dihydroxyphenyl)alanine
- Lederdopa
- METHYLDOPA [WHO-DD]
- DB00968
- BRD-K48578705-001-16-8
- Methyl-L-dopa
- METHYLDOPA (EP MONOGRAPH)
- L-3,4-DIHYDROXYPHENYL-2-METHYLALANINE
- NCGC00024667-10
- phenylalanine, alpha-methyl-3,4-dihydroxy-
- L(-)-alpha-methylalanine
- MFCD00004186
- CARBIDOPA IMPURITY A (EP IMPURITY)
- BSPBio_000331
- NCGC00261538-01
- NCGC00024667-11
- L-(-)-BETA-(3,4-DIHYDROXYPHENYL)-ALPHA-METHYLALANINE
- Nu-Medopa
- Methyldopa 250 Tab
- alpha-Methyldopa
- BDBM48449
- levo-3-(3,4-Dihydroxyphenyl)-2-methylalanine
- (-)-Methyldopa
- HSDB 218
- (S)-(-)-.alpha.-Methyldopa
- L-(-)-alpha-Methyl-beta-(3,4-dihydroxyphenyl)alanine
- CHEMBL459
- Apo Methyldopa Tab 250mg
- BIDD:GT0620
- NCGC00024667-13
- Methyldopa for system suitability, European Pharmacopoeia (EP) Reference Standard
- Pharmakon1600-01500403
- KBio2_001417
- AB01275508-01
- alpha Methyldopa
- alpha-Methyldopa (VAN)
- AC-11671
- Spectrum_000937
- SDCCGSBI-0050829.P002
- l-3-(3,4-Dihydroxyphenyl)-2-methylalanine
- NCI-C55721
- BSPBio_002021
- SR-01000597712-1
- MK-351; Methyldopa
- HMS3372J14
- 3-Hydroxy-.alpha.-methyl-L-tyrosine
- MK-35
- NCGC00260158-01
- 2-AMINO-3-(3,4-DIHYDROXYPHENYL)-2-METHYLPROPIONIC ACID
- IDI1_000142
- CARBIDOPA IMPURITY A [EP IMPURITY]
- Aldomet (TN)
- 27289-76-5
- C07194
- DTXCID403295
- SR-01000597712
- MK B51
- NS00007484
- NCGC00024667-09
- L-Tyrosine, 3-hydroxy-.alpha.-methyl-
- 2-Methyl-3-(3,4-dihydroxyphenyl)alanine
- NSC 760080
- Tox21_202610
- Nu-Medopa Tab 250mg
- L-Methyldopa
- HMS1569A13
- SPBio_001056
- alpha Methyl L Dopa
- Prestwick3_000326
- HMS2235N11
- LP00853
- Methyldopa sequihydrate
- Metildopa [INN-Spanish]
- NINDS_000142
- Methyldopa (anhydrous)
- 3-(3,4-Dihydroxyphenyl)-2-methyl-L-alanine (H-L-aMeTyr(3-OH)-OH)
- AB01275508_02
- Prestwick_732
- L-(-)-a-methyl-a-methyl-Aldomin
- METHYLDOPA [HSDB]
- BPBio1_000365
- HMS3675G18
- Novomedopa
- L-(a-MD)
- Novo-Medopa Tab 250mg
- ANHYDROUS METHYLDOPA [MART.]
- methyldopa
- alpha-Methyldihydroxyphenylalanine
- CCRIS 4671
- NCGC00024667-08
- Epitope ID:146097
- SPECTRUM1500403
- HMS3262L07
- NCGC00024667-06
- Aldomin
- L-(-)- alpha -Methyldopa
- 555-30-6
- KBioGR_000547
- Medoba
- +Expand
- MDL： MFCD00004186
- InChIKey： CJCSPKMFHVPWAR-JTQLQIEISA-N
- Inchi： 1S/C10H13NO4/c1-10(11,9(14)15)5-6-2-3-7(12)8(13)4-6/h2-4,12-13H,5,11H2,1H3,(H,14,15)/t10-/m0/s1
- SMILES： O([H])C([C@](C([H])([H])[H])(C([H])([H])C1C([H])=C([H])C(=C(C=1[H])O[H])O[H])N([H])[H])=O

Computed Properties

Exact Mass: 211.08400
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 3
Monoisotopic Mass: 211.084458
Heavy Atom Count: 15
Complexity: 246
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -1.9
Tautomer Count: 18
Surface Charge: 0
Topological Polar Surface Area: 104

Experimental Properties

LogP: 1.14260
PSA: 103.78000
Merck: 6055
Refractive Index: -14 ° (C=1, H2O)
Boiling Point: 436.3°C at 760 mmHg
Melting Point: ≥300 °C
Flash Point: 220.9°C
Color/Form: White crystalline powder.
Solubility: Soluble in hot water, dilute acid and alkali; It is slightly soluble in organic solvents such as cold water and acetone. The solubility in water at 25 ℃ is about 10mg/ml.
Density: 1.2545 (rough estimate)

Methyldopa Security Information

RTECS：YP2860000
WGK Germany：3
Safety Instruction： S24/25
Hazard Statement： H303
Warning Statement： P312
Prompt：warning
Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
Signal Word：Warning
FLUKA BRAND F CODES：10-23

Methyldopa Customs Data

HS CODE：29181990
Customs Data：

China Customs Code:
2918199090

Overview:

HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Methyldopa Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB75224-1g	Methyldopa	555-30-6	98%(HPLC)	1g	$17.00	2024-04-19
Aaron	AR003S1W-1g	L-(-)-α-Methyldopa	555-30-6	98%	1g	$4.00
Chemenu	CM110119-500g	Methyldopa hydrate (1:1.5)	555-30-6	98%	500g	$421
ChemScence	CS-2172-500mg	Methyldopa	555-30-6		500mg	$50.0	2021-09-02
Enamine	EN300-120685-0.05g	(2S)-2-amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoic acid	555-30-6	95%	0.05g	$19.0	2023-04-20
Key Organics Ltd	KS-1424-1MG	Methyldopa	555-30-6	>97%	1mg	£36.00	2023-09-07
MedChemExpress	HY-B0225-500mg	Methyldopa	555-30-6		500mg	￥400	2022-03-28
S e l l e c k ZHONG GUO	S1642-50mg	Methyldopa	555-30-6	99.68%	50mg	¥813.44	2023-09-16
TRC	M303868-1g	L-(-)-a-Methyldopa	555-30-6		1g	$ 40.00	2022-06-04
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.	C1609949451-5g	Methyldopa	555-30-6	98%	5g	¥ 54.0	2024-07-19

Methyldopa Suppliers

HU BEI RUI KE HUA GONG Co., Ltd.

Audited Supplier

(CAS:555-30-6)

MR./MRS.:SHI JING LI

Phone:13545904560

Email:1373640151@qq.com

Hubei Chaoshun Biotechnology Co., Ltd.

Audited Supplier

(CAS:555-30-6)

MR./MRS.:WANG XIAN SHENG

Phone:15927806810

Email:174160056@qq.com

Hubei Wande Chemical Co.,Ltd.

Audited Supplier

(CAS:555-30-6)

MR./MRS.:CHEN DAN DAN

Phone:15827180502

Email:1148980033@qq.com

NAN JING WANG ZHI XING YI YAO Technology Co., Ltd.

Audited Supplier

(CAS:555-30-6)

MR./MRS.:LIAO KAI

Phone:18569809817

Email:3007551076@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:555-30-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:555-30-6)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Methyldopa Related Literature

1. Electrosensing of an alpha-adrenergic agonist psychoactive methyldopa using a sodium bentonite–graphene oxide nanocomposite

Nagappa L. Teradal,Prashanth S. Narayan,Jaldappagari Seetharamappa,Ashis K. Satpati Anal. Methods 2015 7 5611
2. Effect of ionic composition on the partitioning of organic compounds in octanol–buffer systems

Luisa A. Ferreira,Andrew Chervenak,Steve Placko,Aimee Kestranek,Pedro P. Madeira,Boris Y. Zaslavsky RSC Adv. 2015 5 20574
3. Electrochemical sensor based on bio-inspired molecularly imprinted polymer for sofosbuvir detection

Mahmoud A. Soliman,Amr M. Mahmoud,Eman S. Elzanfaly,Laila E. Abdel Fattah RSC Adv. 2023 13 25129
4. Voltammetric behavior of a multi-walled carbon nanotube modified electrode-ferrocene electrocatalyst system as a sensor for determination of methyldopa in the presence of folic acid

Ashraf Salmanipour,Mohammad Ali Taher,Hadi Beitollahi Anal. Methods 2012 4 2982
5. A novel modified electrode based on terbium oxide and carbon nanotubes for the simultaneous determination of methyldopa and paracetamol

Aysegul Kutluay Baytak,Sehriban Duzmen,Tugce Teker,Mehmet Aslanoglu Anal. Methods 2016 8 4711
6. p-Chloranil modified carbon nanotubes paste electrode as a voltammetric sensor for the simultaneous determination of methyldopa and uric acid

Hassan Karimi-Maleh,Mohammad A. Khalilzadeh,Zahra Ranjbarha,Hadi Beitollahi,Ali A. Ensafi,Daryoush Zareyee Anal. Methods 2012 4 2088
7. Multi-spectroscopic and molecular modeling studies on the interaction of antihypertensive drug; methyldopa with calf thymus DNA

Nahid Shahabadi,Maryam Maghsudi Mol. BioSyst. 2014 10 338
8. Urine metabolomics reveals new insights into hyperlipidemia and the therapeutic effect of rhubarb

Hua Chen,Bin Yuan,Hua Miao,Yi Tan,Xu Bai,Ying-Yong Zhao,Yun Wang Anal. Methods 2015 7 3113
9. Spectrophotometric determination of certain sympathomimetic amines

Fatma Basyoni Salem,Mohamed Ibrahim Walash Analyst 1985 110 1125
10. Determination of six anti-Parkinson drugs using cyclodextrin-capillary electrophoresis method: application to pharmaceutical dosage forms

Abdallah M. Zeid,Jenny Jeehan M. Nasr,Fathalla F. Belal,Shinya Kitagawa,Noritada Kaji,Yoshinobu Baba,Mohamed I. Walash RSC Adv. 2016 6 17519

Related Categories

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Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:555-30-6)Methyldopa

Purity:99.9%

Quantity:200kg

Price($):discuss personally

Cas no 555-30-6 (Methyldopa)

Methyldopa Properties

Names and Identifiers

Computed Properties

Experimental Properties

Methyldopa Security Information

Methyldopa Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Methyldopa Price

Methyldopa Suppliers

Methyldopa Related Literature

Related Categories

555-30-6 (Methyldopa) Related Products